Cas no 511-68-2 (2,2-Dimethyl-1,3,5-cyclohexanetrione)

• Product Name: 2,2-Dimethyl-1,3,5-cyclohexanetrione
• CAS No: 511-68-2
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 2025608
• PubChem ID: 72852
• Update Time: 2025-04-21

2,2-Dimethyl-1,3,5-cyclohexanetrione Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1,3,5-cyclohexanetrione
• 29749AS4DE
• FILICINIC ACID [MI]
• 511-68-2
• UNII-29749AS4DE
• DTXSID70871860
• 2,2-dimethylcyclohexane-1,3,5-trione
• EINECS 218-175-9
• 1,1-dimethylcyclohexane-2,4,6-trione
• 1,3,5-Cyclohexanetrione, 2,2-dimethyl-
• 3,5-Dihydroxy-4,4-dimethyl-2,5-cyclohexadien-1-one
• GEM-DIMETHYLPHLOROGLUCINOL

• Inchi： 1S/C8H10O3/c1-8(2)6(10)3-5(9)4-7(8)11/h3-4H2,1-2H3
• InChI Key： GMHAPDVDHWIVSN-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1(C)C)=O)=O

Computed Properties

• Exact Mass: 154.062994177Da
• Monoisotopic Mass: 154.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds